Cas no 2166798-48-5 (4-Ethynyl-1-(trifluoromethyl)-1H-pyrazole)

• Product Name: 4-Ethynyl-1-(trifluoromethyl)-1H-pyrazole
• CAS No: 2166798-48-5
• MF: C₆H₃F₃N₂
• MW: 160.096631288528
• CID: 4787001
• Update Time: 2023-08-17

4-Ethynyl-1-(trifluoromethyl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 4-Ethynyl-1-(trifluoromethyl)-1H-pyrazole

• Inchi： 1S/C6H3F3N2/c1-2-5-3-10-11(4-5)6(7,8)9/h1,3-4H
• InChI Key： XCBIYXRPTNBSME-UHFFFAOYSA-N
• SMILES： FC(N1C=C(C#C)C=N1)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 190
• XLogP3: 1.6
• Topological Polar Surface Area: 17.8